Cas no 331651-90-2 (2H-1-Benzopyran-3-carbonitrile, 2-oxo-7-(phenylmethoxy)-)

2H-1-Benzopyran-3-carbonitrile, 2-oxo-7-(phenylmethoxy)- structure
331651-90-2 structure
Product Name:2H-1-Benzopyran-3-carbonitrile, 2-oxo-7-(phenylmethoxy)-
CAS No:331651-90-2
MF:C17H11NO3
MW:277.274144411087
CID:1455347
Update Time:2024-08-25

2H-1-Benzopyran-3-carbonitrile, 2-oxo-7-(phenylmethoxy)- Chemical and Physical Properties

Names and Identifiers

    • 2H-1-Benzopyran-3-carbonitrile, 2-oxo-7-(phenylmethoxy)-
    • Inchi: 1S/C17H11NO3/c18-10-14-8-13-6-7-15(9-16(13)21-17(14)19)20-11-12-4-2-1-3-5-12/h1-9H,11H2
    • InChI Key: ZEKACIVJKORAGT-UHFFFAOYSA-N
    • SMILES: C1(=O)OC2=CC(OCC3=CC=CC=C3)=CC=C2C=C1C#N

Computed Properties

  • Exact Mass: 277.07393

Experimental Properties

  • Density: 1.32±0.1 g/cm3(Predicted)
  • Boiling Point: 487.0±45.0 °C(Predicted)
  • PSA: 59.32
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